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Compound of Interest

Compound Name: 5-Methoxy-4, 7-phenanthroline
CAS No.: 951-06-4
Cat. No.: B1620291
Get Quote
& J

Executive Summary & Chemical Architecture

5-Methoxy-4,7-phenanthroline is a heterocyclic aromatic compound derived from the 4,7-
phenanthroline scaffold (an isomer of the common chelator 1,10-phenanthroline). Unlike its
1,10-isomer, the 4,7-arrangement places nitrogen atoms in distal positions, preventing direct
bidentate chelation of a single metal center. Instead, this scaffold serves as a critical
intermediate in the synthesis of diazafluorenones (antimicrobial/anticancer pharmacophores)
and as a bridging ligand in supramolecular coordination chemistry.

The introduction of the methoxy (-OCHs) group at the C5 position significantly alters the
electronic and solubility landscape of the parent molecule. It acts as an electron-donating group
(EDG), increasing the electron density of the aromatic system and modulating the basicity of
the nitrogen centers.

Physicochemical Identity
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Property Specification Mechanistic Implication

Unique identifier for
CAS Number 951-06-4 _
regulatory/sourcing.

Moderate molecular weight
Molecular Formula Ci13H10N20 (210.23 g/mol ) favors
bioavailability.

) ] Requires dissolution for all
Physical State Solid (Powder) ) ]
biological assays.

Indicates moderate crystal
Melting Point 105-106 °C lattice energy; amenable to

thermal recrystallization.

Moderately lipophilic; suggests
Predicted LogP ~25-28 good membrane permeability

but limited aqueous solubility.

Nitrogen lone pairs can accept
o protons; solubility increases
Basicity Weak Base o ] o ]
significantly in acidic media

(pH < 4).

Solubility Profile in Organic Solvents[1][2][3]

The solubility of 5-Methoxy-4,7-phenanthroline is governed by

stacking interactions (typical of planar heteroaromatics) and the dipole moment introduced by
the methoxy substituent.

A. Solvent Compatibility Matrix

The following classification is derived from empirical trends of methoxy-substituted
phenanthrolines and standard solubility parameters.
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Representative
Solvent Class
Solvents

Solubility Rating

Technical Context
& Application

Dipolar Aprotic DMSO, DMF, DMAc

High (> 25 mg/mL)

Primary Stock
Solvents. The high
dielectric constant
disrupts

intermolecular

-stacking. Ideal for
preparing
concentrated stocks
(10-100 mM) for

biological assays.

Chlorinated DCM, Chloroform

High (> 20 mg/mL)

Extraction &
Synthesis. Excellent
solvation of the
lipophilic aromatic
core. Preferred
solvents for liquid-
liquid extraction and
column
chromatography

loading.

Polar Protic Methanol, Ethanol

Moderate (1-10
mg/mL)

Recrystallization.
Solubility is
temperature-
dependent. High
solubility at reflux, low
at RT, making these
ideal for purification

via recrystallization.
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Chromatography

Eluents. Often used in
Ethers/Esters THF, Ethyl Acetate Moderate to Low mixtures (e.g.,

Hexane/EtOAc) for

silica gel purification.

Anti-Solvents. Used to

precipitate the
Non-Polar Hexane, Heptane Poor (< 0.1 mg/mL) compound from

concentrated DCM or

Chloroform solutions.

Biological limitation.
Requires co-solvents
o (DMSO) or pH
Aqueous Water, PBS (pH 7.4) Negligible )
adjustment
(acidification) for

aqueous formulation.

B. Mechanistic Solubility Logic

o The Methoxy Effect: The -OCHs group adds a dipole vector but also increases lipophilicity
compared to the parent phenanthroline. This makes the compound more soluble in
chlorinated solvents (DCM) than the unsubstituted parent, but less soluble in pure water.

o Acid-Base Switching: The pyridine-like nitrogens are proton-acceptors.
o Neutral pH: Molecule is uncharged
Lipophilic solubility rules apply.
o Acidic pH (HCI/H2S04): Molecule becomes protonated (

or

)

Water solubility increases drastically; organic solubility drops.
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Visualization: Solubility Decision Tree

This diagram guides the researcher in selecting the appropriate solvent system based on the
intended experimental outcome.

Start: 5-Methoxy-4,7-phenanthroline

What is the experimental goal?

lchemistry

Synthesis / Reaction Medium

Biological Assay / Screening Purification / Isolation

Dissolve in DMSO or DMF Use DCM, Toluene, or THF

(10-50 mM Stock) (Depends on Reagents) Choose Method

High Purity Needed
[ Dilute into Media < 1% DMSO j [ Recrystallization ] [Flash Chromatographyj

Solvent: Ethanol or MeOH
(Hot -> Cold)

Complex Mixture

Eluent: DCM/MeOH or
Hexane/EtOAc Gradient

_—————d
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Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on downstream applications (Assays,
Synthesis, or Purification).

Experimental Protocol: Determination of Saturation
Solubility

Since batch-to-batch crystal morphology can affect dissolution kinetics, researchers should
validate solubility empirically. The following protocol uses the Shake-Flask Method coupled with
HPLC-UV detection, the gold standard for solubility profiling.

Protocol Validation (Self-Validating System)

o Control: Use a known standard (e.g., Caffeine or Parent Phenanthroline) to verify system
equilibrium time.

e Mass Balance: The solid residue remaining after filtration confirms saturation was
maintained.

o Wavelength Check: 5-Methoxy-4,7-phenanthroline has distinct UV absorbance (

). A UV-scan prior to HPLC is required to optimize detection.

Step-by-Step Methodology

Reagents:

e Test Compound: 5-Methoxy-4,7-phenanthroline (>50 mg).

e Solvents: HPLC-grade Methanol, Water, DMSO, Buffer (PBS pH 7.4).

o Equipment: Orbital shaker, 0.45 um PTFE syringe filters, HPLC system.
Workflow:

o Preparation of Supersaturated Solution:
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o Weigh ~10 mg of compound into a 2 mL HPLC vial.

o Add 1.0 mL of the target solvent (e.g., PBS or Methanol).

o Critical Check: Ensure visible solid particles remain.[1] If the solution is clear, add more
solid until a suspension persists.

e Equilibration:

o Agitate samples at 25°C (or 37°C for physiological relevance) for 24 hours at 500 rpm.

o Why 24h? To ensure thermodynamic equilibrium is reached, overcoming slow dissolution
kinetics of the crystal lattice.

e Phase Separation:

o Centrifuge at 10,000 rpm for 10 minutes to pellet the undissolved solid.

o Filter the supernatant through a 0.45 um PTFE filter (Nylon filters may bind the aromatic
compound).

e Quantification (HPLC-UV):

o

Dilute the filtrate 1:10 or 1:100 with Mobile Phase to fit the linear calibration range.

[¢]

Inject onto a C18 Reverse Phase column.

[¢]

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) gradient (5%

95% B).

[e]

Calculate concentration using a calibration curve prepared from a DMSO stock standard.

Applications in Drug Development[5]
A. Ligand Design & Metallo-Pharmaceuticals

5-Methoxy-4,7-phenanthroline is primarily utilized as a precursor for Diazafluorenones, a
class of compounds exhibiting potent antifungal and antimalarial activities.
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e Synthesis Pathway: The methoxy group directs electrophilic aromatic substitution, allowing
further functionalization before the ring contraction to the fluorenone core.

» Solvent Implication: Synthesis of these derivatives often requires high-boiling aprotic
solvents (e.g., Toluene, Xylene) or acidic media (H2SOa4) where the phenanthroline is fully
soluble as a salt.

B. Formulation Strategies
For biological testing, the compound's poor aqueous solubility requires formulation aids:
o Co-solvents: Use PEG-400 (up to 20%) or DMSO (up to 10%) in saline.

» Salt Formation: Reacting the base with Methanesulfonic acid or HCI can generate water-
soluble salts, though this may alter membrane permeability.

e Encapsulation: The planar structure makes it a candidate for Cyclodextrin (HP-
-CD) inclusion complexes to improve aqueous stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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